Cas no 1806724-75-3 (4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806724-75-3
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4832530
• Update Time: 2025-06-08

4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-3-14-7(13)6(5(4)2-9)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： ANLIRSPQKSRYQP-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806724-75-3)

4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806724-75-3) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound features a unique combination of bromomethyl, iodo, methyl, and trifluoromethoxy substituents, making it an attractive building block for the development of novel pharmaceuticals and materials.

The molecular structure of 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine is characterized by its pyridine core, which is a six-membered aromatic ring with one nitrogen atom. The presence of the bromomethyl group at the 4-position and the iodo substituent at the 2-position provides multiple reactive sites for further chemical modifications. The methyl group at the 5-position and the trifluoromethoxy group at the 3-position add to the compound's complexity and functionality.

In recent years, 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine has been extensively studied for its potential applications in drug discovery and development. The bromomethyl group can be readily converted into various functional groups through nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of complex molecules. The iodo substituent can be used for cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce a wide range of aryl or vinyl groups. The trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The synthesis of 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine typically involves a multi-step process that includes the preparation of a key intermediate followed by functional group transformations. One common synthetic route starts with the preparation of 2-bromo-5-methylpyridine, which is then converted into 2-bromo-5-methyl-3-trifluoromethoxypyridine through a nucleophilic substitution reaction with trifluoromethanol. The subsequent introduction of the bromomethyl group can be achieved through a variety of methods, such as alkylation reactions using bromoalkylating agents.

The biological activity of 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine has been explored in several studies. For instance, research has shown that compounds derived from this scaffold exhibit potent antiviral and anticancer activities. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its applications in medicinal chemistry, 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine has also found use in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block for the preparation of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In conclusion, 4-(Bromomethyl)-2-iodo-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806724-75-3) is a highly functionalized pyridine derivative with broad applications in medicinal chemistry and materials science. Its unique molecular structure provides multiple reactive sites for chemical modifications, making it an invaluable intermediate in the synthesis of complex molecules. Ongoing research continues to uncover new uses and potential applications for this compound, further highlighting its importance in both academic and industrial settings.